Cas no 1629877-32-2 (1-(2-bromoethyl)-2-phenoxybenzene)

• Product Name: 1-(2-bromoethyl)-2-phenoxybenzene
• CAS No: 1629877-32-2
• MF: C₁₄H₁₃BrO
• MW: 277.156423330307
• CID: 5858064
• PubChem ID: 117602287
• Update Time: 2025-06-15

1-(2-bromoethyl)-2-phenoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromoethyl)-2-phenoxybenzene
• IAQWJDPEFDAYHK-UHFFFAOYSA-N
• EN300-1863605
• SCHEMBL16111413
• 1629877-32-2

• Inchi： 1S/C14H13BrO/c15-11-10-12-6-4-5-9-14(12)16-13-7-2-1-3-8-13/h1-9H,10-11H2
• InChI Key： IAQWJDPEFDAYHK-UHFFFAOYSA-N
• SMILES： BrCCC1C=CC=CC=1OC1C=CC=CC=1

Computed Properties

• Exact Mass: 276.01498g/mol
• Monoisotopic Mass: 276.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(2-bromoethyl)-2-phenoxybenzene

Professional Introduction to 1-(2-bromoethyl)-2-phenoxybenzene (CAS No: 1629877-32-2)

1-(2-bromoethyl)-2-phenoxybenzene, identified by the Chemical Abstracts Service Number (CAS No) 1629877-32-2, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a bromoethyl side chain attached to a phenoxybenzene core, exhibits unique structural and chemical properties that make it a valuable scaffold for the development of novel bioactive molecules.

The molecular structure of 1-(2-bromoethyl)-2-phenoxybenzene consists of a benzene ring substituted with a phenoxy group at the 2-position and a 2-bromoethyl group at the 1-position. This arrangement imparts distinct reactivity and binding potential, making it a versatile intermediate in synthetic chemistry. The presence of both bromine and phenoxy moieties allows for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in the construction of complex molecular architectures.

In recent years, there has been growing interest in exploring the pharmacological properties of 1-(2-bromoethyl)-2-phenoxybenzene and its derivatives. The compound’s ability to interact with biological targets has been investigated in several preclinical studies, demonstrating potential applications in the treatment of neurological disorders, inflammation, and infectious diseases. The bromoethyl group serves as a handle for further derivatization, enabling the creation of libraries of compounds with tailored pharmacokinetic profiles.

One of the most compelling aspects of 1-(2-bromoethyl)-2-phenoxybenzene is its role as a building block in drug discovery. Researchers have leveraged its structural features to design molecules that modulate key signaling pathways involved in human health and disease. For instance, derivatives of this compound have shown promise in inhibiting enzymes associated with metabolic disorders, highlighting its therapeutic relevance. The phenoxybenzene core, known for its stability and lipophilicity, enhances membrane permeability, making it an attractive component in oral formulations.

The synthesis of 1-(2-bromoethyl)-2-phenoxybenzene typically involves multi-step organic reactions, starting from commercially available precursors such as 2-bromoethanol and 2-hydroxyphenylboronic acid. Advanced catalytic systems have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. The efficiency of these synthetic routes underscores the compound’s industrial relevance and feasibility for large-scale production.

Recent advancements in computational chemistry have further accelerated the exploration of 1-(2-bromoethyl)-2-phenoxybenzene derivatives. Molecular modeling techniques have been used to predict binding affinities and optimize lead structures before experimental synthesis. This approach has not only reduced time-to-market but also minimized resource consumption, aligning with sustainable drug development practices. The integration of artificial intelligence (AI) into virtual screening has enabled high-throughput analysis of potential drug candidates derived from this scaffold.

The pharmacological evaluation of 1-(2-bromoethyl)-2-phenoxybenzene has revealed several interesting findings. In vitro studies have demonstrated its interaction with receptors and enzymes relevant to central nervous system (CNS) disorders, suggesting its utility as an anxiolytic or neuroprotective agent. Additionally, preliminary animal models have shown anti-inflammatory effects, potentially making it a candidate for treating chronic inflammatory conditions such as rheumatoid arthritis or Crohn’s disease.

As research progresses, the therapeutic potential of 1-(2-bromoethyl)-2-phenoxybenzene continues to expand. Investigational new drug (IND) applications have been filed by several biotechnology companies exploring its derivatives for oncology applications. The ability to modify both the bromoethyl and phenoxy groups allows for fine-tuning of pharmacological properties, including solubility, bioavailability, and target specificity. This flexibility makes it an indispensable tool in medicinal chemistry.

The regulatory landscape for compounds like 1-(2-bromoethyl)-2-phenoxybenzene is also evolving. Regulatory agencies now emphasize green chemistry principles, encouraging the use of sustainable synthetic methods and environmentally benign reagents. Manufacturers are adopting these guidelines to ensure compliance while maintaining high-quality standards. This shift reflects broader industry trends toward responsible chemical manufacturing.

In conclusion,1-(2-bromoethyl)-2-phenoxybenzene (CAS No: 1629877-32-2) represents a promising entity in pharmaceutical research due to its structural versatility and functional attributes. Its role as a key intermediate in drug development underscores its importance in advancing therapeutic innovation. As scientific understanding deepens and technologies evolve,1-(2-bromoethyl)-2-phenoxybenzene will likely continue to play a pivotal role in shaping the future of medicine.